Cas no 1155047-77-0 (1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]-)

• Product Name: 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]-
• CAS No: 1155047-77-0
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6063783
• PubChem ID: 43438686
• Update Time: 2025-06-26

1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]-
• 1-(4-Bromo-2-fluorobenzyl)-1h-pyrazol-4-amine
• 1-[(4-bromo-2-fluorophenyl)methyl]-1H-pyrazol-4-amine
• CS-0284327
• 1155047-77-0
• EN300-804514

• Inchi： 1S/C10H9BrFN3/c11-8-2-1-7(10(12)3-8)5-15-6-9(13)4-14-15/h1-4,6H,5,13H2
• InChI Key： YWXJJIYHVSJVMG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2F)C=C(N)C=N1

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 421.3±40.0 °C(Predicted)
• pka: 3.36±0.11(Predicted)

Additional information on 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]-

1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- (CAS No. 1155047-77-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- (CAS No. 1155047-77-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 4-Amino-1-[(4-bromo-2-fluorophenyl)methyl]-1H-pyrazole, is a member of the pyrazole family and has been extensively studied for its role in the development of novel therapeutic agents.

The synthesis of 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- typically involves a multi-step process that begins with the formation of a pyrazole ring followed by functional group modifications. One common approach involves the condensation of hydrazine hydrate with an appropriate ketone or aldehyde to form the pyrazole core. Subsequent reactions, such as bromination and fluorination, are then used to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of physical and chemical properties, 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- is a solid at room temperature with a molecular weight of approximately 289.09 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions has been well-documented, making it suitable for long-term storage and use in laboratory settings.

The biological activity of 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for the development of new drugs. For instance, studies have demonstrated its ability to inhibit protein kinases, which are key targets in cancer therapy. Additionally, it has shown potential as an antiviral agent, particularly against human immunodeficiency virus (HIV) and hepatitis C virus (HCV).

One of the most significant applications of 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- is in the field of cancer research. The compound has been shown to selectively target and inhibit specific kinases involved in tumor growth and metastasis. Preclinical studies have demonstrated its efficacy in reducing tumor size and preventing the spread of cancer cells in animal models. These findings have led to increased interest in exploring this compound as a potential therapeutic agent for various types of cancer.

Beyond its direct therapeutic applications, 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- has also been used as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a starting material to develop novel derivatives with improved pharmacological properties. These derivatives have shown promise in treating a wide range of diseases, including neurodegenerative disorders and inflammatory conditions.

The structural versatility of 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- makes it an attractive candidate for drug discovery programs. Its ability to form stable complexes with metal ions has also been explored for potential applications in coordination chemistry and materials science. Recent studies have highlighted its use in the development of metal-based drugs with enhanced therapeutic effects and reduced side effects.

In conclusion, 1H-Pyrazol-4-amine, 1-[(4-bromo-2-fluorophenyl)methyl]- (CAS No. 1155047-77-0) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features, coupled with its diverse biological activities, make it an important molecule for ongoing research efforts aimed at discovering new therapeutic agents. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in the field.